Cas no 940986-75-4 (2-(E)-2-phenylethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(E)-2-phenylethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 940986-75-4
• MF: C₂₁H₁₈N₄O₂S
• MW: 390.458222866058
• CID: 5428788
• PubChem ID: 16647188
• Update Time: 2025-07-23

2-(E)-2-phenylethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 940986-75-4
• F3309-0341
• 2-[(E)-2-phenylethenyl]-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• AKOS001880621
• 2-[(1E)-2-PHENYLETHENYL]-5-[4-(THIOPHENE-2-CARBONYL)PIPERAZIN-1-YL]-1,3-OXAZOLE-4-CARBONITRILE
• CCG-156086
• VU0609852-1
• (E)-2-styryl-5-(4-(thiophene-2-carbonyl)piperazin-1-yl)oxazole-4-carbonitrile
• 2-(2-Phenylethenyl)-5-[4-(2-thienylcarbonyl)-1-piperazinyl]-4-oxazolecarbonitrile
• 2-(E)-2-phenylethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H18N4O2S/c22-15-17-21(27-19(23-17)9-8-16-5-2-1-3-6-16)25-12-10-24(11-13-25)20(26)18-7-4-14-28-18/h1-9,14H,10-13H2
• InChI Key： SIPYNBCTILDPEV-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(C3SC=CC=3)=O)CC2)=C(C#N)N=C1C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 390.11504700g/mol
• Monoisotopic Mass: 390.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 657.0±65.0 °C(Predicted)
• pka: 0.47±0.10(Predicted)

Additional information on 2-(E)-2-phenylethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Professional Introduction to Compound with CAS No. 940986-75-4 and Product Name: 2-(E)-2-phenylethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Compound with the CAS number 940986-75-4 and the product name 2-(E)-2-phenylethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a phenylethenyl moiety, a piperazine ring, and an oxazole core, which contribute to its unique chemical properties and biological activities.

The phenylethenyl group in the compound's structure is particularly noteworthy. This moiety is known for its ability to interact with various biological targets, making it a valuable component in the design of bioactive molecules. The presence of the piperazine ring further enhances the compound's pharmacological profile. Piperazine derivatives are widely recognized for their role in modulating neurological and cardiovascular functions, among other therapeutic applications. The combination of these structural elements suggests that this compound may exhibit multifaceted biological activities.

Additionally, the thiophene-2-carbonyl substituent in the molecule adds another layer of complexity and functionality. Thiophene derivatives are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The incorporation of this group into the molecular structure of the compound likely contributes to its overall biological activity profile. Furthermore, the oxazole core provides stability to the molecule while also enabling interactions with biological targets. The carbonitrile group at the 4-position of the oxazole ring further enhances the compound's reactivity and potential for further derivatization.

Recent research in pharmaceutical chemistry has highlighted the importance of rational drug design, where the structural features of molecules are carefully tailored to optimize their biological activities. The compound in question aligns well with this approach, as its multifaceted structural composition allows for targeted interactions with specific biological pathways. Studies have shown that compounds containing piperazine and oxazole moieties often exhibit significant therapeutic potential, particularly in the treatment of neurological disorders and cardiovascular diseases.

The synthesis of this compound involves a series of sophisticated chemical transformations that require precise control over reaction conditions. The introduction of each functional group must be carefully managed to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and cyclization processes, are employed to construct the complex molecular framework. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovation in developing new therapeutic agents.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits promising properties as a potential therapeutic agent. Specifically, it has shown inhibitory effects on certain enzymes and receptors implicated in neurological disorders. The phenylethenyl group appears to play a crucial role in modulating these interactions, while the piperazine ring contributes to enhanced binding affinity. These findings are particularly exciting given the increasing demand for novel treatments for neurological conditions.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like this one. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at an atomic level. This approach has been instrumental in optimizing lead compounds for further development. By leveraging computational tools alongside traditional experimental methods, scientists can more efficiently navigate the complex landscape of drug design.

The potential applications of this compound extend beyond neurological disorders. Its structural features suggest that it may also have utility in treating other conditions characterized by abnormal enzyme activity or receptor signaling. For instance, its ability to modulate certain neurotransmitter systems makes it a candidate for therapies targeting mood disorders and cognitive impairments. Additionally, its interaction with cardiovascular-related targets opens up possibilities for applications in managing hypertension and other cardiovascular conditions.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. The development pipeline for novel pharmaceuticals is highly competitive, necessitating innovative approaches to drug discovery and design. The unique structural features of this compound position it as a valuable asset in ongoing efforts to create more effective treatments.

The regulatory landscape for new pharmaceuticals is stringent but essential for ensuring patient safety and efficacy. Regulatory agencies require comprehensive data demonstrating a compound's safety profile before it can be approved for clinical use. This includes detailed information on its chemical stability, pharmacokinetic properties, and potential side effects. Researchers must navigate these requirements meticulously to bring new drugs to market successfully.

In conclusion,2-(E)-2-phenylethenyl-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its complex molecular structure incorporates several functional groups that contribute to its unique biological activities, particularly those related to neurological and cardiovascular functions, making it a promising candidate for further development as a novel therapeutic agent.